Cas no 2228582-22-5 (2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine)

2,2-Difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine is a fluorinated cyclopropylamine derivative featuring a substituted indole moiety. Its unique structure, combining a difluorocyclopropane ring with a 1-methylindole group, confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the cyclopropylamine scaffold may contribute to selective biological activity. This compound is of interest in medicinal chemistry for the development of novel enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise structural modifications, making it a versatile building block in drug discovery and fine chemical applications.
2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine structure
2228582-22-5 structure
Product Name:2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine
CAS No:2228582-22-5
MF:C12H12F2N2
MW:222.233889579773
CID:6390008
PubChem ID:165734708
Update Time:2025-11-03

2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine
    • EN300-1953083
    • 2228582-22-5
    • Inchi: 1S/C12H12F2N2/c1-16-9-5-3-2-4-8(9)6-10(16)11(15)7-12(11,13)14/h2-6H,7,15H2,1H3
    • InChI Key: QQGWUCSRBIBCFN-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1=CC2C=CC=CC=2N1C)N)F

Computed Properties

  • Exact Mass: 222.09685472g/mol
  • Monoisotopic Mass: 222.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 31Ų

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2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine Related Literature

Additional information on 2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(1-Methyl-1H-Indol-2-Yl)Cyclopropan-1-Amine (CAS No: 228582-22-5)

The compound 2,2-difluoro-1-(1-methyl-1H-indol-2-yl)cyclopropan-1-amine, identified by the CAS registry number 228582-22-5, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and recent advancements in its research.

Structural Analysis

The molecular structure of cas no 228582-22-5 comprises a cyclopropane ring substituted with a difluoro group at positions 1 and 1', an indole moiety at position 1'', and an amine group at position 3''. The indole ring is further substituted with a methyl group at position 1, which adds complexity to the molecule's electronic environment. This unique arrangement of functional groups contributes to its distinctive chemical reactivity and biological behavior.

Synthesis and Characterization

The synthesis of cas no 2 involves a multi-step process that typically begins with the preparation of the indole derivative. Recent studies have explored various synthetic pathways, including nucleophilic aromatic substitution and cyclopropanation reactions, to optimize the yield and purity of the compound. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

Biological Activity

Cas no 858 has exhibited remarkable biological activity in recent studies. Research indicates that it possesses potent anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, preliminary findings suggest that this compound may have applications in oncology due to its ability to inhibit specific cancer cell lines. These findings underscore the importance of further investigation into its pharmacokinetics and toxicity profiles.

Applications in Drug Discovery

The unique combination of functional groups in cyclopropanamine makes it an attractive scaffold for drug design. Its ability to interact with various biological targets, such as enzymes and receptors, positions it as a valuable tool in medicinal chemistry. Current research is focused on modifying its structure to enhance bioavailability and selectivity for specific therapeutic targets.

Recent Research Advances

In recent years, there has been a surge in research activities centered around cyclopropane derivatives. Scientists have explored the use of these compounds in diverse areas such as agrochemicals, materials science, and biotechnology. The discovery of novel synthetic methods and their application in creating complex molecules has opened new avenues for innovation.

Sustainability Considerations

The development of eco-friendly synthetic routes for producing compounds like cas no 858 is a growing concern in the chemical industry. Researchers are increasingly adopting green chemistry principles to minimize waste generation and reduce environmental impact during production processes.

In conclusion, the compound cyclopropanamine, represented by CAS number 858, stands out as a significant molecule with vast potential across multiple disciplines. Its structural uniqueness, coupled with promising biological activities, continues to drive scientific exploration and innovation.

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